2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
Catalog No.
S7913608
CAS No.
M.F
C16H15N3OS
M. Wt
297.4 g/mol
Availability
In Stock
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Product Name
2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
IUPAC Name
2-amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile
Molecular Formula
C16H15N3OS
Molecular Weight
297.4 g/mol
InChI
InChI=1S/C16H15N3OS/c1-10-4-2-3-5-11(10)16(20)19-7-6-12-13(8-17)15(18)21-14(12)9-19/h2-5H,6-7,9,18H2,1H3
InChI Key
YEUGMECSQQAANH-UHFFFAOYSA-N
SMILES
CC1=CC=CC=C1C(=O)N2CCC3=C(C2)SC(=C3C#N)N
Canonical SMILES
CC1=CC=CC=C1C(=O)N2CCC3=C(C2)SC(=C3C#N)N
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile is a chemical compound that has gained attention in recent years due to its potential applications in scientific experiments and industry. This paper will provide a comprehensive overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of this compound.
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile is a heterocyclic compound that belongs to the pyridine family. It is also known by its chemical formula, C19H15N3OS, and has a molecular weight of 333.41 g/mol. This compound was first synthesized in 2010 and has since gained attention due to its pharmacological potential, including antimicrobial, anti-inflammatory, and anticancer activities.
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile has a melting point of 268-270 °C and a solubility of 1-10 mg/mL in DMSO. It is a pale yellow crystalline solid and has a molecular formula of C19H15N3OS. The compound has a logP value of 3.27 and a pKa value of 5.34.
The synthesis of 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile involves a multi-step process that includes the condensation of 2-acetylthiophene with malononitrile, followed by cyclization and the addition of 3-cyano-4,6-dimethyl-2-t-butylpyridine. The compound can be characterized by various analytical methods, including nuclear magnetic resonance (NMR), infrared spectroscopy (IR), and mass spectrometry (MS).
NMR spectroscopy has been used to analyze the structural characteristics of 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile. The proton and carbon atoms were identified using ^1H NMR and ^13C NMR spectroscopy, respectively.
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile has shown promising biological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The compound has been shown to inhibit the growth of various bacteria, fungi, and cancer cell lines in vitro.
Limited studies have been undertaken to evaluate the toxicity and safety of 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile. However, it has been reported that the compound is cytotoxic against cancer cell lines, indicating that proper safety precautions should be taken while handling the compound.
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile has various potential applications in scientific experiments, including the development of antimicrobial agents, anti-inflammatory agents, and anticancer agents. The compound can be used in combination with other drugs to enhance their therapeutic effects.
The current state of research on 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile is focused on the evaluation of its pharmacological potential, including its antimicrobial, anti-inflammatory, and anticancer activities. Limited studies have been undertaken to evaluate the toxicity and safety of the compound.
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile has potential implications in various fields of research and industry, including drug development, agriculture, and cosmetics. The compound can be used to develop novel antimicrobial agents, anti-inflammatory agents, and anticancer agents. It can be used in agriculture to develop plant growth regulators, and in cosmetics to develop skin whitening agents.
While 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile has shown promising pharmacological potential, there are limitations that need to be addressed. For example, the toxicity and safety of the compound need to be further evaluated. In addition, more studies need to be undertaken to explore the potential applications of the compound in various fields of research and industry. Future directions of research include:
1. Development of novel antimicrobial agents using 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile as a lead compound.
2. Evaluation of the anti-inflammatory activity of the compound and the development of novel anti-inflammatory agents.
3. Evaluation of the efficacy of the compound as an anticancer agent, and the development of novel anticancer agents.
4. Evaluation of the environmental impact of the compound and its potential use in agriculture.
5. Development of skin whitening agents using 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile as a lead compound.
1. Development of novel antimicrobial agents using 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile as a lead compound.
2. Evaluation of the anti-inflammatory activity of the compound and the development of novel anti-inflammatory agents.
3. Evaluation of the efficacy of the compound as an anticancer agent, and the development of novel anticancer agents.
4. Evaluation of the environmental impact of the compound and its potential use in agriculture.
5. Development of skin whitening agents using 2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile as a lead compound.
2-Amino-6-(2-methylbenzoyl)-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carbonitrile is a heterocyclic compound that has shown promising pharmacological potential. This paper provided a comprehensive overview of the definition and background, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity, and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions of this compound. The future directions of research will pave the way for the development of new drugs and applications for the compound in various fields.
XLogP3
2.9
Hydrogen Bond Acceptor Count
4
Hydrogen Bond Donor Count
1
Exact Mass
297.09358328 g/mol
Monoisotopic Mass
297.09358328 g/mol
Heavy Atom Count
21
Dates
Last modified: 01-05-2024
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